Phenylhydrazine

• CAS No.: 100-63-0
• Product Name: Phenylhydrazine
• Molecular Formula: C6H8N2; C6H5NHNH2; C6H8N2
• Molecular Weight: 108.14 g/mol
• IUPAC Name: phenylhydrazine
• Standard InChI: InChI=1S/C6H8N2/c7-8-6-4-2-1-3-5-6/h1-5,8H,7H2
• Standard InChIKey: HKOOXMFOFWEVGF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NN
• Canonical SMILES: C1=CC=C(C=C1)NN
• Boiling Point: 471 °F at 760 mm Hg (with decomposition) (USCG, 1999); 243.5 °C; 243.5 °C, decomp (760 mm Hg); 173.5 °C at 100 mm Hg; 148.2 °C at 40 mm Hg; 131.5 °C at 20 mm Hg; 115.8 °C at 10 mm Hg; 101.6 °C at 5 mm Hg; 71.8 °C at 1 mm Hg; 470°F (decomposes); 470°F (Decomposes)
• Colorform: Monoclinic prisms or oil; Colorless to pale yellow liquid or solid (below 67 degrees F).
• Density: 1.0978 (USCG, 1999); 1.0978 at 20 °C/4 °C; Relative density (water = 1): 1.1; 1.10
• Flash Point: 190 °F (USCG, 1999); 190 °F, 88 °C (closed cup); 88 °C c.c.; 190°F
• Melting Point: 68 °F (USCG, 1999); 19.6 °C; 19.5 °C; 67°F
• Physical Description: Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol.; COLOURLESS-TO-YELLOW OILY LIQUID OR CRYSTALS. TURNS RED-BROWN ON EXPOSURE TO AIR AND LIGHT.; Colorless to pale-yellow liquid or solid (below 67°F) with a faint, aromatic odor.
• Description: Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol.; Phenylhydrazine is a phenylhydrazine that is the monophenyl derivative of hydrazine. It has a role as a xenobiotic.
• Related CAS: 2545-79-1 (monosulfate); 27140-08-5 (hydrochloride); 59-88-1 (mono-hydrochloride)
• Solubility: Slight (NIOSH, 2016); 1.17 M; Sparingly sol petroleum ether, sol in dil acids. Miscible in alcohol, ether, chloroform, and benzene; Soluble in oxygenated, chlorinated, and aromatic solvents.; Very soluble in acetone.; In water, 1.27X10+5 mg/L at 25 °C; Solubility in water, g/100ml at 25 °C: 14.5; Slight
• Synonyms: phenylhydrazide; phenylhydrazine; phenylhydrazine hydrochloride; phenylhydrazine monohydrochloride; phenylhydrazine monosulfate
• Vapor Density: 3.7 (air= 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 0.04 mm Hg at 77 °F (NIOSH, 2016); 0.03 mmHg; 0.026 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 10; 0.04 mmHg at 77°F; (77°F): 0.04 mmHg
• PubChem Compound: 7516
• Last Modified: Nov 11 2021